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Compound of Interest

(E,E)-tetradeca-9,11-dienyl!
Compound Name:
acetate

Cat. No.: B013425

In-Depth Technical Guide: (E,E)-tetradeca-9,11-
dienyl acetate

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
biological role, and analytical methodologies associated with (E,E)-tetradeca-9,11-dienyl
acetate, a significant semiochemical in the field of chemical ecology.

Chemical Identity and Nomenclature

(E,E)-tetradeca-9,11-dienyl acetate is a fatty acid ester that functions as a sex pheromone for
various insect species, most notably the light brown apple moth (Epiphyas postvittana).[1] Its
chemical structure and nomenclature are fundamental to its synthesis and biological activity.

CAS Number: 54664-98-1[2]
IUPAC Name: [(9E,11E)-tetradeca-9,11-dienyl] acetate[2]

Synonyms: (E,E)-9,11-Tetradecadien-1-yl acetate, (9E,11E)-Tetradecadien-1-ol acetate, LBAM
sex pheromone.
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Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of (E,E)-tetradeca-9,11-
dienyl acetate is presented below. This data is crucial for its identification, purification, and

formulation.
Property Value Reference
Molecular Formula C16H2802 [2]
Molecular Weight 252.39 g/mol [2]
Physical State Colorless to pale yellow liquid [3]
logP (Octanol-Water) 54 [2]
Kovats Retention Index 1810 (Standard non-polar [2]
column)
Boiling Point 318 °C (Predicted) [4]

- 0.143 mg/L at 20°C (for a
Water Solubility similar isomer) [4]

) 0.8893 kg/L at 20°C (for a
Density o [4]
similar isomer)

0.18 Pa at 20°C (for a similar
Vapor Pressure , [4]
isomer)

Biological Significance and Signaling Pathway

(E,E)-tetradeca-9,11-dienyl acetate is a critical component of the female-emitted sex
pheromone plume that attracts males for mating in several moth species.[1] The perception of
this pheromone by the male moth is a highly sensitive and specific process that occurs in the
antennae and initiates a signal transduction cascade, ultimately leading to a behavioral
response (attraction to the female).

The general mechanism of insect pheromone reception involves several key steps, as
illustrated in the signaling pathway diagram below. Pheromone molecules enter the pores of
the olfactory sensilla on the male's antennae and are bound by pheromone-binding proteins
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(PBPs). These PBPs transport the hydrophobic pheromone molecules across the aqueous
sensillar lymph to the olfactory receptors (ORSs) located on the dendritic membrane of olfactory
receptor neurons (ORNS). The binding of the pheromone to the OR triggers the opening of an
ion channel, leading to the depolarization of the neuron and the generation of an action
potential. This signal is then transmitted to the antennal lobe of the brain for processing.
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Caption: General Insect Pheromone Signaling Pathway.
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Experimental Protocols
Chemical Synthesis

The synthesis of (E,E)-tetradeca-9,11-dienyl acetate can be achieved through various
stereoselective routes. One common approach involves the use of Wittig or Horner-
Wadsworth-Emmons reactions to construct the conjugated diene system with the desired (E,E)

stereochemistry. A generalized synthetic workflow is presented below.
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Generalized Synthesis Workflow
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Caption: Generalized Synthesis Workflow.
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A detailed experimental protocol, adapted from the literature, is as follows:
Step 1: Synthesis of the Intermediate Alcohol, (E,E)-tetradeca-9,11-dien-1-ol

A common synthetic strategy involves the coupling of an 8-carbon fragment with a 6-carbon
fragment. For instance, the Wittig reaction between a C8 phosphonium ylide and a C6
aldehyde can be employed. The resulting alkene is then typically subjected to conditions that
favor the formation of the conjugated diene.

Step 2: Acetylation of the Alcohol

The (E,E)-tetradeca-9,11-dien-1-ol is then acetylated to yield the final product. This is typically
achieved by reacting the alcohol with acetyl chloride or acetic anhydride in the presence of a
base such as pyridine or triethylamine.

Step 3: Purification

The crude product is purified using column chromatography on silica gel, eluting with a gradient
of hexane and ethyl acetate. The purity of the final product is confirmed by Gas
Chromatography (GC) and its identity is verified by Gas Chromatography-Mass Spectrometry
(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biotechnological Production

Recent advancements have explored the bioproduction of insect pheromones in engineered
microorganisms, such as the yeast Saccharomyces cerevisiae.[5] This approach offers a
potentially more sustainable and cost-effective alternative to chemical synthesis. The
biosynthetic pathway involves the heterologous expression of genes encoding for desaturases,
fatty acyl reductases, and acetyltransferases to convert fatty acid precursors into the final
pheromone product.[5]

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the primary technique for the
identification and quantification of (E,E)-tetradeca-9,11-dienyl acetate. The retention time on a
specific GC column and the mass spectrum provide a unique fingerprint for the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used to
confirm the structure and stereochemistry of the synthesized pheromone. The chemical shifts
and coupling constants of the protons and carbons in the molecule provide detailed structural
information.

Conclusion

(E,E)-tetradeca-9,11-dienyl acetate is a vital semiochemical with significant applications in
pest management through strategies like mating disruption and monitoring. A thorough
understanding of its chemical properties, synthesis, and biological function is essential for its
effective and sustainable use. The development of biotechnological production methods holds
promise for making this and other pheromones more accessible for environmentally friendly
pest control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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